(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)propanoic acid
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Description
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)propanoic acid is a chiral, Fmoc (9-fluorenylmethyloxycarbonyl)-protected amino acid derivative. Its structure comprises three key components:
Fmoc group: A protective moiety widely used in peptide synthesis to shield the amino group during solid-phase synthesis .
Amino acid backbone: The (S)-configured α-carbon links the Fmoc group to a propanoic acid chain.
Heterocyclic substituent: A 1-methyl-6-oxo-1,6-dihydropyridin-3-yl group, which introduces a polar, redox-active motif that may influence solubility, reactivity, and biological interactions.
This compound is primarily utilized in research settings for synthesizing custom peptides or small molecules, particularly in medicinal chemistry and biochemistry . Its structural complexity and tailored substituent make it valuable for studying enzyme-substrate interactions or designing bioactive probes.
Properties
Molecular Formula |
C24H22N2O5 |
|---|---|
Molecular Weight |
418.4 g/mol |
IUPAC Name |
(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methyl-6-oxopyridin-3-yl)propanoic acid |
InChI |
InChI=1S/C24H22N2O5/c1-26-13-15(10-11-22(26)27)12-21(23(28)29)25-24(30)31-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-11,13,20-21H,12,14H2,1H3,(H,25,30)(H,28,29)/t21-/m0/s1 |
InChI Key |
OQRUWZXUOMVNNW-NRFANRHFSA-N |
Isomeric SMILES |
CN1C=C(C=CC1=O)C[C@@H](C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 |
Canonical SMILES |
CN1C=C(C=CC1=O)CC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Substituent Effects: The 1-methyl-6-oxo-1,6-dihydropyridin-3-yl group distinguishes the target compound from aryl (e.g., o-tolyl) or heteroaromatic (e.g., pyridin-4-yl) analogs.
- Purity and Stability: Analogs like (S)-2-((Fmoc)amino)-3-(o-tolyl)propanoic acid exhibit high HPLC purity (99.76%) and stable storage at -20°C , suggesting similar handling requirements for the target compound.
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